Cas no 1361676-21-2 (5-(2,4-Dichlorophenyl)-6-fluoropicolinic acid)

• Product Name: 5-(2,4-Dichlorophenyl)-6-fluoropicolinic acid
• CAS No: 1361676-21-2
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4922846
• Update Time: 2025-05-20

5-(2,4-Dichlorophenyl)-6-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-6-fluoropicolinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-6-1-2-7(9(14)5-6)8-3-4-10(12(17)18)16-11(8)15/h1-5H,(H,17,18)
• InChI Key： QBGOATUKOGHZBU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=NC(C(=O)O)=CC=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 4
• Topological Polar Surface Area: 50.2

Additional information on 5-(2,4-Dichlorophenyl)-6-fluoropicolinic acid

Comprehensive Overview of 5-(2,4-Dichlorophenyl)-6-fluoropicolinic acid (CAS No. 1361676-21-2)

5-(2,4-Dichlorophenyl)-6-fluoropicolinic acid (CAS No. 1361676-21-2) is a specialized picolinic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and fluoropicolinic moieties, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a halogen-substituted aromatic ring, contributes to its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 5-(2,4-Dichlorophenyl)-6-fluoropicolinic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for designing small-molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways. The compound's CAS No. 1361676-21-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

From an agrochemical perspective, 5-(2,4-Dichlorophenyl)-6-fluoropicolinic acid is explored for its herbicidal and fungicidal properties. Its chloro-fluoro combination aligns with the industry's shift toward eco-friendly pesticides, addressing global concerns about sustainable agriculture. Users often query its synthesis methods, solubility, and stability under environmental conditions, highlighting its practical utility.

The compound's spectral data (NMR, IR, and MS) and crystallographic studies are well-documented, aiding in quality control and patent filings. Its logP value and pKa are critical for pharmacokinetic modeling, a topic trending in AI-driven drug design forums. Additionally, its compatibility with green chemistry principles (e.g., solvent-free reactions) resonates with the growing emphasis on sustainable synthesis.

In summary, 5-(2,4-Dichlorophenyl)-6-fluoropicolinic acid (CAS No. 1361676-21-2) exemplifies the convergence of pharmaceutical innovation and agrochemical advancement. Its multifaceted applications, coupled with rigorous safety profiles, position it as a compound of enduring scientific and industrial interest.